Cas no 100853-50-7 (1,3-Benzenedicarboxylic acid, bis[4-(phenoxycarbonyl)phenyl] ester)
100853-50-7 structure
Product Name:1,3-Benzenedicarboxylic acid, bis[4-(phenoxycarbonyl)phenyl] ester
CAS No:100853-50-7
MF:C34H22O8
MW:558.533689975739
CID:1127296
PubChem ID:13878965
Update Time:2025-04-20
1,3-Benzenedicarboxylic acid, bis[4-(phenoxycarbonyl)phenyl] ester Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenedicarboxylic acid, bis[4-(phenoxycarbonyl)phenyl] ester
- bis(4-phenoxycarbonylphenyl) benzene-1,3-dicarboxylate
- Bis[4-(phenoxycarbonyl)phenyl] benzene-1,3-dicarboxylate
- DTXSID20551746
- 100853-50-7
- 1,3-Benzenedicarboxylic acid, 1,3-bis[4-(phenoxycarbonyl)phenyl] ester
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- Inchi: 1S/C34H22O8/c35-31(39-27-10-3-1-4-11-27)23-14-18-29(19-15-23)41-33(37)25-8-7-9-26(22-25)34(38)42-30-20-16-24(17-21-30)32(36)40-28-12-5-2-6-13-28/h1-22H
- InChI Key: ZRWKATHOUTXKMG-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=C(C(=O)OC2C=CC(C(=O)OC3C=CC=CC=3)=CC=2)C=1)=O)C1C=CC(C(=O)OC2C=CC=CC=2)=CC=1
Computed Properties
- Exact Mass: 558.13146
- Monoisotopic Mass: 558.13146766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 42
- Rotatable Bond Count: 12
- Complexity: 833
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 105.2
1,3-Benzenedicarboxylic acid, bis[4-(phenoxycarbonyl)phenyl] ester Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
100853-50-7 (1,3-Benzenedicarboxylic acid, bis[4-(phenoxycarbonyl)phenyl] ester) Related Products
- 744-45-6(Diphenyl isophthalate)
- 93-44-7(naphthalen-2-yl benzoate)
- 93-99-2(Phenyl benzoate)
- 94-30-4(Ethyl 4-methoxybenzoate)
- 94-01-9(1,3-Dibenzoyloxybenzene)
- 2345-34-8(4-Acetoxybenzoic acid)
- 2150-37-0(Methyl 3,5-dimethoxybenzoate)
- 5368-81-0(Methyl 3-methoxybenzoate)
- 121-98-2(Methyl 4-methoxybenzoate)
- 1486-51-7(4-Benzyloxybenzoic acid)
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